3-(3-methoxybenzyl)-2-[(4-methylbenzyl)sulfanyl][1]benzofuro[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[(3-methoxyphenyl)methyl]-2-[(4-methylphenyl)methylsulfanyl]-[1]benzofuro[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C26H22N2O3S/c1-17-10-12-18(13-11-17)16-32-26-27-23-21-8-3-4-9-22(21)31-24(23)25(29)28(26)15-19-6-5-7-20(14-19)30-2/h3-14H,15-16H2,1-2H3
• InChI Key: DLMRHZILWYDVAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC3=C(C(=O)N2CC4=CC(=CC=C4)OC)OC5=CC=CC=C53
• Molecular Formula: C26H22N2O3S
• Molecular Weight: 442.5 g/mol

Description

3-(3-methoxybenzyl)-2-[(4-methylbenzyl)sulfanyl][1]benzofuro[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C26H22N2O3S and its molecular weight is 442.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

• The synthesis of new fluorescent compounds, including pyrimidine derivatives, highlights a method for producing compounds with strong solid-state fluorescence. This approach involves the synthesis from heterocyclic ketene dithioacetals and guanidine carbonate or (S)-methylisothiourea sulfate under reflux conditions in pyridine. These compounds, due to their absorption and emission properties, could be significant for applications requiring fluorescence-based detection or analysis (Yokota et al., 2012).

Chemical Characterization and Computational Studies

• Chemical characterization and computational studies of Sulfadiazine-Ortho-Vanillin Schiff base provide insights into the structural and electronic properties of such compounds. Density Functional Theory (DFT) calculations help to understand the geometry, vibrational wave numbers, and nonlinear optical (NLO) properties, suggesting potential applications in materials science and photonic devices (Shahid et al., 2018).

Antibacterial Agents

• The development of 2,4-diamino-5-benzylpyrimidines as antibacterial agents demonstrates the potential of pyrimidine derivatives in addressing antibiotic resistance and providing new therapeutic options against anaerobic organisms and other bacterial pathogens (Roth et al., 1989).

Advanced Synthesis Techniques

• Highly regioselective synthesis techniques for 2-(methylsulfanyl)pyrimidin-4(3H)-ones showcase advancements in synthetic chemistry that enable the production of compounds with specific structural features, potentially useful in various research and industrial applications (Dos Santos et al., 2015).